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Compound of Interest

Compound Name: Bastadin 10

Cat. No.: B157169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bastadin 10, a brominated

tyrosine-derived metabolite isolated from the marine sponge Ianthella basta. It covers the initial

discovery and isolation, detailed experimental protocols, and an in-depth look at its biological

activity, with a focus on its modulation of the ryanodine receptor.

Discovery and Origin
Bastadin 10 was first reported as a novel natural product in 1990 by Pordesimo and Schmitz.

[1] It was isolated from the marine sponge Ianthella basta, collected in Guam. This sponge is a

known rich source of a diverse family of brominated tyrosine alkaloids known as bastadins.

These compounds are thought to be part of the sponge's chemical defense mechanism.

Bastadins are characterized by their unique macrocyclic structures formed from four

brominated tyrosine units.

The initial structure elucidation of bastadin 10 was achieved through extensive spectroscopic

analysis, primarily using nuclear magnetic resonance (NMR) spectroscopy.[1]

Physicochemical Properties and Structure
While the original isolation paper by Pordesimo and Schmitz does not provide a specific yield

for bastadin 10, it was isolated as part of a mixture of several new bastadin analogs. The

structural determination was based on detailed analysis of its spectroscopic data.
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Table 1: Spectroscopic Data for Bastadin 10

Spectroscopic Method
Key Observations (as reported in Pordesimo

and Schmitz, 1990)

¹H NMR (DMSO-d₆, 300 MHz)

3.64 (2 H, bs), 3.54 (2 H, bs), and other

characteristic aromatic and aliphatic signals

consistent with a bastadin-type structure.[1]

Note: For a complete and unambiguous structural assignment, researchers should refer to the

original publication and more recent spectroscopic studies.

Experimental Protocols
The following section details the general experimental procedures for the isolation and analysis

of bastadin 10, based on the methodologies described in the foundational literature.

Isolation and Purification of Bastadin 10
The isolation of bastadin 10 from Ianthella basta involves a multi-step process of extraction

and chromatography.

Workflow for the Isolation of Bastadin 10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157169#bastadin-10-discovery-and-origin-from-
ianthella-basta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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